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Compound of Interest

Compound Name:
1,4-Dimethylpiperazine-2-

carboxylic acid

CAS No.: 58895-88-8

Cat. No.: B1612144

Get Quote

Executive Summary & Technical Context
1,4-Dimethylpiperazine-2-carboxylic acid (CAS: 58895-88-8) is a piperazine derivative often

used as a chiral building block in the synthesis of bioactive compounds (e.g., antihistamines,

antipsychotics).[1]

In a research setting, this compound is most frequently encountered in two distinct forms:

Dihydrochloride Salt (2HCl): The stable, commercial solid form (e.g., from AA Blocks, Fisher).

Zwitterionic Free Acid: The form present in neutral aqueous solution or after neutralization.

Crucial Insight: The IR spectrum changes drastically between these forms. The carbonyl (

) stretch shifts by

depending on whether the carboxylic acid is protonated (

) or deprotonated (
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). This guide provides data for both to prevent false-negative identification.

Spectral Analysis: Target vs. Alternatives
The following table contrasts the target molecule with its direct precursor (Piperazine-2-

carboxylic acid) and its structural backbone (1,4-Dimethylpiperazine).

Table 1: Comparative IR Peak Assignments
(Experimental & Predicted)
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Functional
Group

Vibration
Mode

Target (2HCl

Salt)

(Commercia
l Solid)

Target

(Zwitterion)

(Neutralized
)

Analog: Pip-

2-

COOH(Ref
Value)

Analog: 1,4-

DMP(Ref
Value)

Carbonyl Stretch

1730 – 1750

cm⁻¹(Strong,

Sharp)

1580 – 1620

cm⁻¹(Asymm

etric

)

1579 cm⁻¹ (

)1723 cm⁻¹ (

)

Absent

Hydroxyl Stretch

2500 – 3300

cm⁻¹(Very

Broad,

overlaps

)

Absent

(deprotonate

d)

2600–3000

cm⁻¹
Absent

Amine (Salt) Stretch

2400 – 2800

cm⁻¹(Broad,

Multiple

bands)

Absent

(Tertiary

amine)

2400–3000

cm⁻¹
Absent

Amine (Free) Stretch

Absent

(Tertiary

amine)

Absent

3200–3400

cm⁻¹(Second

ary Amine)

Absent

Methyl
Stretch (

)

2780 – 2950

cm⁻¹(Distinct

)

2780 – 2950

cm⁻¹

2850–2950

cm⁻¹

2770–2940

cm⁻¹

Fingerprint Stretch
1150 – 1250

cm⁻¹

1100 – 1300

cm⁻¹
1257 cm⁻¹

1140–1280

cm⁻¹
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Note on Data Sources: Values for Pip-2-COOH and 1,4-DMP are derived from experimental

databases (NIST, SpectraBase) [1, 2]. Values for the Target are predicted based on the specific

ionization shifts observed in piperazine carboxylic acid derivatives [3, 4].

Detailed Mechanistic Interpretation
A. The Carbonyl Shift (The "Fingerprint" of State)
The most definitive feature of 1,4-Dimethylpiperazine-2-carboxylic acid is the carbonyl band.

In the Dihydrochloride Salt: The carboxylic acid is fully protonated (

). The electron-withdrawing effect of the adjacent positively charged ammonium (

) at position 1 inductively destabilizes the carbonyl, shifting the

stretch to a higher frequency (~1740 cm⁻¹).

In the Zwitterion: The acid deprotonates to a carboxylate (

). The double bond character is delocalized between the two oxygens. This lowers the force
constant, causing a massive redshift to the 1580–1620 cm⁻¹ region (asymmetric stretch) and
~1400 cm⁻¹ (symmetric stretch) [3].

B. The N-Methyl Signature
Unlike the parent Piperazine-2-carboxylic acid, the target molecule lacks the N-H stretching

band at 3200–3400 cm⁻¹ (typical of secondary amines). Instead, look for C-H stretches from

the N-methyl groups.

Bohlmann Bands: In the free base form, trans-quinolizidine-like lone pair interactions can

cause specific C-H stretching bands around 2700–2800 cm⁻¹. These often disappear or

diminish in the HCl salt form due to N-protonation.
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Experimental Protocol: Characterization Workflow
To ensure reproducibility, follow this self-validating protocol.

Step 1: Sample Preparation[1]
Preferred Method:ATR (Attenuated Total Reflectance) with a Diamond crystal.

Reason: Piperazine salts are often hygroscopic. KBr pellets can absorb environmental

water, broadening the 3000 cm⁻¹ region and obscuring

details. ATR minimizes this artifact.

Alternative: Nujol Mull (if ATR is unavailable). Avoid KBr if the sample is the HCl salt to

prevent halide exchange (KBr + R-HCl

R-HBr + KCl) which can shift peaks.

Step 2: Validation Logic (Decision Tree)
Use the following logic flow to confirm identity and purity.
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Figure 1: Logical workflow for spectral identification of 1,4-Dimethylpiperazine-2-carboxylic
acid forms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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